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Compound of Interest

Compound Name: THRX-194556

Cat. No.: B15616648

Technical Support Center: THRX-194556

Disclaimer: The compound "THRX-194556" is not found in publicly available chemical
databases. The information provided here is based on the properties of Phenyl trans-beta-styryl
sulfone (CAS: 16212-06-9), which is the likely identity of this compound based on initial
searches. The available data on its specific solubility and stability is limited; therefore, some
guidance is based on general chemical principles for crystalline organic solids.

Frequently Asked Questions (FAQSs)
Q1: What is Phenyl trans-beta-styryl sulfone?

Phenyl trans-beta-styryl sulfone is an organic compound with the molecular formula
C14H1202S.[1] It is a crystalline solid, typically appearing as a white to pale brown powder.[2]
[3] It is used as a building block in proteomics research and as a reagent in various organic
synthesis reactions.[4][5]

Q2: What are the basic physical properties of this compound?

e Molecular Weight: 244.31 g/mol [6]

o Appearance: White to cream or pale brown crystals or powder[2][3]
e Melting Point: 73-76 °C[2]

Q3: What are the recommended storage conditions?
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The compound is considered stable under standard conditions.[3] It is recommended to store it
at ambient temperature in a cool, dry place with the container tightly sealed.[4] One supplier
suggests a shelf life of up to 1095 days under proper storage.[7]

Q4: What are the known safety hazards?

Phenyl trans-beta-styryl sulfone is known to cause skin and serious eye irritation.[6] Standard
laboratory safety precautions, including the use of personal protective equipment (PPE) such
as gloves and safety glasses, should be followed during handling. It is incompatible with strong
oxidizing agents.[4][5]

Troubleshooting Guide: Solubility and Stability
Issues

Issue 1: Compound is not dissolving in the chosen solvent.
e Possible Cause 1: Incorrect Solvent Choice.

o Recommendation: While the compound is reported to be soluble in most common organic
solvents, its aqueous solubility is expected to be low.[3][5] For polar organic solvents,
consider Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF), which are
effective for many crystalline organic compounds. A related compound, phenyl sulfone,
shows good solubility in acetone and DMSO.[8]

e Possible Cause 2: Insufficient Sonication or Agitation.

o Recommendation: Ensure the solution is being adequately mixed. Use a vortex mixer or
an ultrasonic bath to aid dissolution. Gentle warming may also be effective, but see the
stability considerations below.

e Possible Cause 3: Solution is Saturated.

o Recommendation: The concentration may be too high for the chosen solvent. Try
preparing a more dilute solution. Refer to the solubility data table below and consider
performing a solubility test to determine the approximate saturation point in your solvent of
choice.
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Issue 2: Precipitate forms after adding the stock solution to an aqueous buffer.

e Possible Cause: Low Aqueous Solubility.

o Recommendation: This is a common issue when diluting a stock solution (e.g., in DMSO)
into an aqueous medium. To mitigate this, ensure the final concentration of the organic
solvent (like DMSO) in the aqueous buffer is as low as possible (typically <0.5%) while still
maintaining the compound's solubility. It may also be helpful to add the stock solution to
the vigorously stirring aqueous buffer to promote rapid dispersion.

Issue 3: Suspected degradation of the compound in solution.
e Possible Cause 1: Instability in Solution.

o Recommendation: While the solid is stable, its stability in various solvents, particularly
over time, is not well-documented. It is best practice to prepare stock solutions fresh for
each experiment. If storage is necessary, store aliquots at -20°C or -80°C to minimize
degradation. Avoid repeated freeze-thaw cycles.

» Possible Cause 2: Exposure to Light or Incompatible Materials.

o Recommendation: Protect solutions from direct light by using amber vials or covering
containers with foil. Ensure that the compound is not exposed to strong oxidizing agents.

[415]

Data and Protocols
Solubility Data

Quantitative solubility data for Phenyl trans-beta-styryl sulfone is not readily available in the
public domain. The table below provides qualitative descriptions. Researchers are encouraged

to perform their own solubility tests.
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Solvent Solubility Notes
] The molecule is predominantly

Water Expected to be low/insoluble

non-polar.

A common solvent for
DMSO Reported as soluble preparing high-concentration

stock solutions.

Another common polar aprotic
DMF Reported as soluble[3] ]

solvent for stock solutions.

) General-purpose organic

Ethanol Likely soluble

solvent.

A related compound, phenyl
Acetone Likely soluble sulfone, is soluble in acetone.

[8]

Other Organic Solvents

Reported as generally
soluble[5]

Includes solvents like

methanol, isopropanol, etc.

Stability and Storage Summary
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Form

Condition

Recommendation

Reference

Solid

Ambient Temperature

Store in a cool, dry
place in a well-sealed

container.

[4]

Solid

Shelf Life

Up to 3 years under

proper conditions.

In Solution

Storage

Prepare fresh. If
necessary, store
aliquots at -20°C or
-80°C.

General Best Practice

In Solution

Light Exposure

Protect from light to
prevent potential
photodegradation.

General Best Practice

General

Incompatibilities

Avoid contact with
strong oxidizing

agents.

[4]1(5]

General Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

Preparation: Allow the vial of solid Phenyl trans-beta-styryl sulfone to equilibrate to room

temperature before opening to prevent moisture condensation.

Weighing: On a calibrated analytical balance, accurately weigh out a desired amount of the

compound (e.g., 2.44 mg).

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the

target concentration. For 2.44 mg, add 1 mL of DMSO to make a 10 mM stock solution.

Mixing: Cap the vial tightly and vortex thoroughly. Use a sonicator bath for 5-10 minutes if

immediate dissolution does not occur.

Inspection: Visually inspect the solution to ensure there are no visible solid particles. The

solution should be clear.
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« Storage: If not for immediate use, dispense the stock solution into single-use aliquots in
amber vials and store at -20°C or -80°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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